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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3,5-dichlorobenzene, a

halogenated aromatic hydrocarbon pivotal in various synthetic applications. This document

details its chemical and physical properties, synthesis protocols, key applications, and safety

information, tailored for professionals in research and development.

Chemical and Physical Properties
1-Bromo-3,5-dichlorobenzene, with the CAS number 19752-55-7, is a significant intermediate

in organic synthesis.[1] At room temperature, it presents as a white to off-white or beige-brown

crystalline solid or powder.[2][3][4] It has limited solubility in water but is soluble in common

organic solvents such as ethanol, acetone, and dichloromethane.[2]

A summary of its key quantitative properties is presented below for easy reference.
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Property Value Source(s)

Molecular Formula C₆H₃BrCl₂ [2][3][5][6][7]

Molecular Weight 225.90 g/mol [3][5][6]

225.894 g/mol [2]

225.898 g/mol [7]

Melting Point 73-75 °C [3][4][5]

Boiling Point 232 °C (at 757 mmHg) [3][4][5]

Density ~1.8 g/cm³ [8]

1.6351 (estimate) [3][5]

Spectroscopic Data
Characterization of 1-Bromo-3,5-dichlorobenzene is well-documented. Infrared (IR)

spectroscopy and mass spectrometry data are available through public databases. The

National Institute of Standards and Technology (NIST) Chemistry WebBook provides evaluated

IR and electron ionization mass spectra for this compound, which are crucial for its

identification and quality control in experimental settings.[7][9]

Synthesis Protocols
The synthesis of 1-Bromo-3,5-dichlorobenzene can be achieved through various routes. A

common laboratory and industrial method involves the diazotization of an aniline derivative

followed by a Sandmeyer-type reaction. An alternative approach involves the direct

halogenation and isomerization of dichlorobenzene.

Protocol 1: Synthesis from 2,4-Dichloroaniline

This protocol outlines the synthesis of 1-Bromo-3,5-dichlorobenzene starting from 2,4-

dichloroaniline.[1]

Materials:
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2,4-dichloroaniline (900g, 5 mol)

98% Concentrated sulfuric acid (1350 ml)

30% Sodium nitrite solution (1400g)

Cuprous bromide (715g, 6 mol)

48% Hydrobromic acid (1000 ml)

Dichloromethane

Experimental Procedure:

Prepare the amine salt by reacting 900g of 2,4-dichloroaniline with 1350 ml of 98%

concentrated sulfuric acid.

Separately, feed the prepared amine salt and 1400g of 30% sodium nitrite solution into a

jacketed tubular diazotization reactor (10m length, 7mm inner diameter).

Maintain the reaction temperature at 15-20°C by circulating tap water through the reactor

jacket. The residence time in the tube should be approximately 30 seconds.

The resulting diazonium salt solution is then added directly to a three-necked flask equipped

with a stirrer, containing 715g of cuprous bromide and 1000 ml of 48% hydrobromic acid.

Control the temperature of this subsequent reaction between 100-130°C.

After the reaction is complete, cool the mixture and perform a liquid-liquid extraction twice

using dichloromethane.

Wash the combined dichloromethane layers with an alkali solution and then with water.

Evaporate the dichloromethane to obtain the crude product.

Purify the crude 1-Bromo-3,5-dichlorobenzene by distillation under reduced pressure to

yield the final product. The reported yield for this method is approximately 71% (865g).[1]
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Protocol 2: Synthesis from Dichlorobenzene

An alternative patented process involves the bromination of dichlorobenzene followed by

isomerization in the presence of an aluminum halide catalyst.[10] This method is advantageous

for producing 1-Bromo-3,5-dichlorobenzene in high efficiency. The key steps include:

Bromination of o-, m-, or p-dichlorobenzene at 0° to 180°C with bromine in the presence of

an aluminum halide.

Isomerization of the resulting monobromodichlorobenzene mixture at 80° to 180°C, again in

the presence of an aluminum halide.

Separation of the desired 1-Bromo-3,5-dichlorobenzene from the reaction mixture.

Applications in Research and Drug Development
1-Bromo-3,5-dichlorobenzene is a versatile building block in organic synthesis, primarily

utilized as an intermediate for producing pharmaceuticals and agrochemicals.[1][8] The

presence of three halogen atoms on the benzene ring provides multiple sites for further

functionalization through reactions such as cross-coupling, Grignard reagent formation, and

nucleophilic substitution.

For instance, it can be treated with reagents like isopropylmagnesium chloride lithium chloride

(iPrMgCl·LiCl) and then quenched with an electrophile to introduce new functional groups.[3][4]

[11] This reactivity makes it a valuable precursor for constructing complex molecular

architectures required in the development of novel therapeutic agents and crop protection

chemicals.[8][12]

Safety and Handling
1-Bromo-3,5-dichlorobenzene is classified as an irritant. It is known to cause skin and eye

irritation and may cause respiratory irritation.[6][13][14] It is also harmful if swallowed or

inhaled.[2]

Hazard Statements:

H315: Causes skin irritation[6][13][14]
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H319: Causes serious eye irritation[6][13][14]

H335: May cause respiratory irritation[6][13][14]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors.[13] Avoid

contact with skin and eyes.[13]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a dust mask (e.g., N95 type).[4][11]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5] Keep

away from heat and open flames.[5]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[13][14]

Visualized Workflow: Synthesis of 1-Bromo-3,5-
dichlorobenzene
The following diagram illustrates the key steps in the synthesis of 1-Bromo-3,5-
dichlorobenzene from 2,4-dichloroaniline.
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Caption: Synthesis workflow for 1-Bromo-3,5-dichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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